Cas no 1805084-55-2 (3-Chloro-2-(difluoromethyl)-6-methoxypyridine-4-sulfonyl chloride)

• Product Name: 3-Chloro-2-(difluoromethyl)-6-methoxypyridine-4-sulfonyl chloride
• CAS No: 1805084-55-2
• MF: C₇H₅Cl₂F₂NO₃S
• MW: 292.087305784225
• CID: 4867757
• Update Time: 2025-07-25

3-Chloro-2-(difluoromethyl)-6-methoxypyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-6-methoxypyridine-4-sulfonyl chloride

• Inchi： 1S/C7H5Cl2F2NO3S/c1-15-4-2-3(16(9,13)14)5(8)6(12-4)7(10)11/h2,7H,1H3
• InChI Key： PQTMPODGLCTGLL-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=NC(=CC=1S(=O)(=O)Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 2.5
• Topological Polar Surface Area: 64.599

Additional information on 3-Chloro-2-(difluoromethyl)-6-methoxypyridine-4-sulfonyl chloride

Introduction to 3-Chloro-2-(difluoromethyl)-6-methoxypyridine-4-sulfonyl chloride (CAS No. 1805084-55-2)

3-Chloro-2-(difluoromethyl)-6-methoxypyridine-4-sulfonyl chloride, identified by its CAS number 1805084-55-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and industrial applications. The unique structural features of this molecule, including the presence of a chloro group, a difluoromethyl substituent, and a methoxy group on the pyridine ring, contribute to its distinct chemical properties and reactivity. These characteristics make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The sulfonyl chloride functional group attached to the pyridine ring enhances the electrophilicity of the molecule, making it an excellent electrophile in nucleophilic substitution reactions. This property is particularly useful in medicinal chemistry for constructing complex molecular frameworks. The combination of these substituents not only influences the electronic distribution within the molecule but also affects its solubility, stability, and metabolic pathways. Such attributes are critical in drug design, where optimizing these parameters can lead to improved efficacy and reduced side effects.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for therapeutic applications. Pyridine derivatives have been extensively studied due to their role as key scaffolds in many drugs used to treat conditions such as infectious diseases, cancer, and neurological disorders. The 3-Chloro-2-(difluoromethyl)-6-methoxypyridine-4-sulfonyl chloride (CAS No. 1805084-55-2) is no exception and has been explored in several research avenues.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By designing molecules that specifically target kinases, researchers can develop treatments that modulate these pathways effectively. The chloro and sulfonyl chloride groups provide reactive sites for further functionalization, allowing chemists to attach other pharmacophores that enhance binding affinity and selectivity. For instance, studies have shown that derivatives of this compound can exhibit potent inhibitory activity against certain tyrosine kinases, making them promising candidates for further development.

Another area where this compound has shown promise is in the development of agrochemicals. Pyridine derivatives are commonly found in pesticides and herbicides due to their ability to interact with biological targets in plants and pests. The structural features of 3-Chloro-2-(difluoromethyl)-6-methoxypyridine-4-sulfonyl chloride (CAS No. 1805084-55-2) make it a suitable candidate for designing novel agrochemicals with improved efficacy and environmental safety. The difluoromethyl group, in particular, is known to enhance metabolic stability and bioavailability, which are critical factors for agrochemical formulations.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include chlorination of appropriately substituted pyridines followed by sulfonylation using chlorosulfonic acid or other sulfonation agents. The presence of the methoxy group influences the reaction pathway by affecting electronic effects and steric hindrance around the reaction center. Advanced techniques such as transition metal catalysis have also been explored to improve reaction efficiency and selectivity.

In terms of applications, researchers have leveraged the reactivity of the sulfonyl chloride group to introduce various nucleophiles, including amines, alcohols, and thiols, into the molecular structure. This versatility has led to the discovery of several novel compounds with potential therapeutic benefits. For example, coupling this intermediate with biologically active amines has resulted in compounds that exhibit antimicrobial properties against resistant strains of bacteria.

The pharmacokinetic profile of derivatives derived from 3-Chloro-2-(difluoromethyl)-6-methoxypyridine-4-sulfonyl chloride (CAS No. 1805084-55-2) is also an area of active investigation. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing their clinical use. Preclinical studies have provided insights into their metabolic pathways and interactions with cytochrome P450 enzymes, which are critical for drug metabolism.

Recent advancements in computational chemistry have further enhanced the design process for compounds like this one. Molecular modeling techniques allow researchers to predict binding affinities and interactions between potential drug candidates and biological targets with high accuracy. This approach has accelerated the discovery pipeline by enabling virtual screening of large libraries of compounds before experimental synthesis.

The environmental impact of using such intermediates is also a consideration in modern drug development. Efforts are underway to develop synthetic routes that minimize waste generation and reduce hazardous byproducts. Green chemistry principles are being applied to optimize processes for synthesizing 3-Chloro-2-(difluoromethyl)-6-methoxypyridine-4-sulfonyl chloride (CAS No. 1805084-55-2), ensuring sustainable practices throughout the drug discovery process.

In conclusion,3-Chloro-2-(difluoromethyl)-6-methoxypyridine-4-sulfonyl chloride (CAS No. 1805084-55-2) represents a significant advancement in pharmaceutical research due to its versatile reactivity and potential applications across multiple therapeutic areas. Its unique structural features make it an invaluable tool for chemists seeking to develop novel drugs with improved efficacy and safety profiles.